Cas no 1802005-04-4 (1-Tert-Butyl 2-ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-1,2-dicarboxylate)

• Product Name: 1-Tert-Butyl 2-ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-1,2-dicarboxylate
• CAS No: 1802005-04-4
• MF: C₁₈H₂₈BNO₆
• MW: 365.229025840759
• CID: 4823263
• PubChem ID: 122198336
• Update Time: 2026-02-27

1-Tert-Butyl 2-ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-tert-Butyl 2-ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-1,2-dicarboxylate
• MFCD30527899
• CS-0161776
• 1802005-04-4
• D83943
• 1-tert-Butyl2-ethyl4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-1,2-dicarboxylate
• Ethyl 1-boc-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-2-carboxylate
• 1-tert-butyl 2-ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrrole-1,2-dicarboxylate
• BS-52024
• 1-O-tert-butyl 2-O-ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrrole-1,2-dicarboxylate
• 1-Tert-Butyl 2-ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-1,2-dicarboxylate

• Inchi： 1S/C18H28BNO6/c1-9-23-14(21)13-10-12(11-20(13)15(22)24-16(2,3)4)19-25-17(5,6)18(7,8)26-19/h10-11H,9H2,1-8H3
• InChI Key： OTCMJBQDBKYNKK-UHFFFAOYSA-N
• SMILES： O1B(C2C=C(C(=O)OCC)N(C(=O)OC(C)(C)C)C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 365.2009678g/mol
• Monoisotopic Mass: 365.2009678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives

Additional information on 1-Tert-Butyl 2-ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-1,2-dicarboxylate

Introduction to 1-Tert-Butyl 2-ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-1,2-dicarboxylate (CAS No. 1802005-04-4)

1-Tert-butyl 2-ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-1,2-dicarboxylate, with the CAS number 1802005-04-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the pyrrole derivatives family, which are well-known for their diverse biological activities and industrial applications. The unique structural features of this molecule, including its tert-butyl and ethyl substituents, as well as the presence of a tetramethyl-1,3,2-dioxaborolan-2-yl group, make it a versatile intermediate in synthetic chemistry and a promising candidate for further research and development.

The tetramethyl-1,3,2-dioxaborolan-2-yl moiety is particularly noteworthy as it introduces a boronic acid functionality, which is highly valuable in cross-coupling reactions such as the Suzuki-Miyaura coupling. This reaction is a cornerstone in modern organic synthesis and has been extensively used in the construction of complex molecular architectures. The pyrrole-1,2-dicarboxylate core of the compound provides additional reactivity sites that can be exploited for further functionalization. These features collectively make 1-Tert-butyl 2-ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-1,2-dicarboxylate a valuable building block for the synthesis of novel pharmaceuticals and advanced materials.

In recent years, there has been a surge in research focused on developing new heterocyclic compounds with potential therapeutic applications. Pyrrole derivatives have been extensively studied due to their ability to modulate various biological pathways. For instance, studies have shown that certain pyrrole-based compounds exhibit anti-inflammatory, antimicrobial, and anticancer properties. The structural motif of 1-Tert-butyl 2-ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-1,2-dicarboxylate aligns well with these trends. The presence of both electron-withdrawing and electron-donating groups allows for fine-tuning of its electronic properties and biological activity.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions. The introduction of the tetramethyl-1,3,2-dioxaborolan-2-yl group necessitates careful handling to ensure high yields and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are often employed to achieve this goal. These methods not only enhance efficiency but also minimize unwanted side products. The use of high-performance analytical techniques like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) is crucial for characterizing the structure and purity of the final product.

One of the most exciting applications of 1-Tert-butyl 2-ethyl 4-(4,4,5,5-tetramethyl-1,3，